Cas no 93764-27-3 (6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one)

• Product name: 6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
• CAS No: 93764-27-3
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 1000018
• PubChem ID: 309297

6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(3-chlorophenyl)-1H-pyrimidin-2-one
• NSC211562
• 93764-27-3
• AC1L7ER0
• NSC-211562
• SCHEMBL4563321
• DTXSID40309261

• Inchi： InChI=1S/C10H8ClN3O/c11-7-3-1-2-6(4-7)8-5-13-10(15)14-9(8)12/h1-5H,(H3,12,13,14,15)
• InChI Key： PTROSUCFPVVLMH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)C2=C(NC(=O)N=C2)N

Computed Properties

• Exact Mass: 221.036
• Monoisotopic Mass: 221.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.48
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.688